Cas no 2034344-76-6 (N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide)

• Product Name: N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide
• CAS No: 2034344-76-6
• MF: C₁₄H₁₇NO₂S₂
• MW: 295.420281171799
• CID: 5550462
• PubChem ID: 91817564
• Update Time: 2025-08-05

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide
• N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-4-methylthiophene-2-carboxamide
• 2034344-76-6
• F6521-3120
• AKOS025324964
• N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-4-methylthiophene-2-carboxamide

• Inchi： 1S/C14H17NO2S2/c1-9-7-13(18-8-9)14(17)15-6-5-11-3-4-12(19-11)10(2)16/h3-4,7-8,10,16H,5-6H2,1-2H3,(H,15,17)
• InChI Key： RTIZSSZREIYAIO-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCNC(C1=CC(C)=CS1)=O)C(C)O

Computed Properties

• Exact Mass: 295.07007113g/mol
• Monoisotopic Mass: 295.07007113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 106Ų

Additional information on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide

Professional Introduction to N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide (CAS No. 2034344-76-6)

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide, a compound with the CAS number 2034344-76-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation, particularly in the context of targeted therapies and innovative drug formulations.

The molecular structure of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide is characterized by the presence of several key functional groups, including a thiophene ring system, an amide moiety, and an ethyl chain with a hydroxyethyl substituent. These features contribute to the compound's overall chemical properties and biological activity. The thiophene ring is particularly noteworthy, as it is a common structural motif in many bioactive molecules and has been extensively studied for its pharmacological properties.

Recent research has highlighted the importance of thiophene derivatives in the development of new therapeutic agents. The presence of a methyl group on the thiophene ring in this compound may enhance its lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the amide group can serve as a hinge region for protein interaction, making this molecule a potential scaffold for designing small-molecule inhibitors or agonists.

The 1-hydroxyethyl substituent on the thiophene ring adds another layer of complexity to the molecule. This functional group can participate in hydrogen bonding interactions, which may be crucial for binding to biological targets. Hydrogen bonding is a key interaction in many drug-receptor complexes, and modulating these interactions can significantly impact the efficacy and selectivity of a drug candidate.

In terms of biological activity, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide has shown promise in preliminary studies. Researchers have been exploring its potential as an inhibitor of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The compound's ability to interact with multiple biological targets makes it an attractive candidate for multitargeted drug design strategies.

One of the most exciting aspects of this compound is its potential to be developed into a novel therapeutic agent. The combination of structural features such as the thiophene ring, amide moiety, and hydroxyethyl substituent provides a rich chemical space for further derivatization and optimization. Medicinal chemists are increasingly leveraging computational methods and high-throughput screening techniques to identify and modify molecules like N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide to enhance their pharmacological properties.

The field of drug discovery is rapidly evolving, with new technologies and methodologies being developed to accelerate the identification and optimization of lead compounds. Advances in crystallography, spectroscopy, and computational modeling have enabled researchers to gain deeper insights into the structure-activity relationships of complex molecules like N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide. These insights are crucial for designing more effective drugs with improved efficacy and reduced side effects.

Furthermore, the growing interest in personalized medicine has spurred research into developing drugs that are tailored to individual patients based on their genetic makeup and disease characteristics. Molecules like N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide could play a significant role in this area by serving as starting points for designing customized therapeutic agents.

In conclusion, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-4-methylthiophene-2-carboxamide (CAS No. 2034344-76-6) represents a promising avenue for pharmaceutical research and development. Its unique structural features and potential biological activity make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to grow, compounds like this one will be instrumental in developing innovative treatments that address unmet medical needs.